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Compound of Interest

Compound Name: BRD73954

Cat. No.: B15585298 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of BRD73954, a potent

histone deacetylase (HDAC) inhibitor. Adherence to these guidelines is paramount to protect

laboratory personnel and ensure compliance with regulatory standards.

Core Principles of Hazardous Drug Disposal
The disposal of BRD73954, like other hazardous drugs (HDs), is governed by stringent federal,

state, and local regulations.[1] All personnel handling such materials must be thoroughly

trained in procedures designed to prevent contamination and exposure.[1] A crucial first step is

to consult the Safety Data Sheet (SDS) for the specific chemical, which provides critical

information on handling and disposal.[1] In the absence of a specific SDS for BRD73954, the

precautionary principle dictates treating it as a hazardous chemical waste.[1]

Handling and Storage of BRD73954
Proper handling and storage are crucial to maintain the integrity of BRD73954 and ensure the

safety of laboratory personnel. The following table summarizes key quantitative parameters for

handling and storage.
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Parameter Value Source

Molecular Weight 284.31 g/mol [2]

Formula C₁₆H₁₆N₂O₃ [2]

Solubility in DMSO 56 mg/mL (196.96 mM) [2]

Solubility in Ethanol 9 mg/mL [2]

Water Solubility Insoluble [2]

Storage of Powder 3 years at -20°C [2]

Storage in Solvent
1 year at -80°C; 1 month at

-20°C
[2]

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[2]

Step-by-Step Disposal Protocol for BRD73954
1. Personal Protective Equipment (PPE): Before handling BRD73954, always wear appropriate

PPE. This includes, but is not limited to, a lab coat, safety goggles, and chemical-resistant

gloves.

2. Waste Segregation and Collection:

Solid Waste: Unused or expired BRD73954 powder, as well as grossly contaminated items

(e.g., weigh boats, spatulas), should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.[1]

Liquid Waste:

Solutions containing BRD73954 should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Do not dispose of solutions containing BRD73954 down the drain.[3]

The first rinse of any container that held BRD73954 must be collected and disposed of as

hazardous waste.[4]
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Sharps Waste: Needles, syringes, and other contaminated sharps should be disposed of in a

designated sharps container.

3. Labeling of Hazardous Waste: All hazardous waste containers must be clearly labeled with

the words "Hazardous Waste," the full chemical name (BRD73954), and any known hazards

(e.g., "Toxic").

4. Storage of Hazardous Waste: Store hazardous waste containers in a designated, secure

area away from general laboratory traffic.[1] This area should be well-ventilated and have

secondary containment to prevent spills.[1][4]

5. Final Disposal: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Experimental Protocols
Detailed experimental protocols for the use of BRD73954 are not available within the provided

search results. For specific methodologies, researchers should consult primary scientific

literature citing the use of this compound.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BRD73954 waste.
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BRD73954 Disposal Workflow
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Caption: Workflow for the safe disposal of BRD73954 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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